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Compound of Interest

Compound Name: Oxalyldihydrazide

Cat. No.: B021567

Proper disposal of Oxalyldihydrazide is critical to ensure laboratory safety and environmental
protection. This guide provides a procedural, step-by-step plan for researchers, scientists, and
drug development professionals to manage and dispose of Oxalyldihydrazide waste in
accordance with safety and regulatory standards.

Immediate Safety and Handling

Before handling Oxalyldihydrazide for disposal, it is essential to be aware of its hazards and
take appropriate safety precautions. The substance is a white to pale yellow crystalline powder
that can cause irritation to the eyes, skin, and respiratory tract.[1] It is also harmful if swallowed
or in contact with skin.[2]

Required Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
comply with OSHA's eye and face protection regulations (29 CFR 1910.133) or European
Standard EN166.[1][3]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[3]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation occurs.[1][3] Handling should be
performed within a chemical fume hood to minimize inhalation risk.[1][3]
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Summary of Material Data

The following table summarizes key data for Oxalyldihydrazide, pertinent to its safe handling
and disposal.

Identifier / Property Information

Oxalyldihydrazide (also Oxalic dihydrazide,
Oxalylhydrazide)[4][5]

Chemical Name

CAS Number 996-98-5[1][4][6]

Appearance White to pale yellow crystalline powder[1]

_ May cause eye, skin, and respiratory tract
Primary Hazards S
irritation[1]

Harmful in contact with skin (H312), Harmful if
swallowed (H302)[2]

GHS Hazard Statements

Incompatible Materials Strong oxidizing agents[1][2][3]

Generates carbon monoxide, oxides of nitrogen,
Hazardous Decomposition and carbon dioxide upon thermal

decomposition[1][7]

Not specifically listed as a P-Series or U-Series
RCRA Classification hazardous waste.[1] The generator must

determine its classification.[1]

Step-by-Step Disposal Procedure

The proper disposal of Oxalyldihydrazide must follow federal, state, and local regulations. The
U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource
Conservation and Recovery Act (RCRA).[8][9]

Step 1: Waste Characterization Chemical waste generators are required to determine if a
discarded chemical is classified as a hazardous waste.[1] This determination should be made
by trained professionals, such as environmental health and safety staff, based on EPA
guidelines found in 40 CFR Part 261.3.[1][10] Although Oxalyldihydrazide is not explicitly
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listed on the RCRA P- or U-lists, it must be evaluated for hazardous characteristics (ignitability,
corrosivity, reactivity, toxicity).[1]

Step 2: Segregation and Storage

Prevent Contamination: Do not mix Oxalyldihydrazide waste with other chemical waste
streams unless instructed to do so by a hazardous waste professional.

Segregate Incompatibles: Store Oxalyldihydrazide waste away from incompatible
materials, especially strong oxidizing agents, to prevent dangerous chemical reactions.[1][2]

Use Proper Containers: Containers must be chemically compatible with the waste, free from
damage, and have secure, leak-proof closures.[8] For solid Oxalyldihydrazide, a clean, dry,
sealable, and clearly labeled container is required.[2]

Step 3: Waste Accumulation and Labeling

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" (if
applicable), the full chemical name "Oxalyldihydrazide,” and a description of the hazards.

Accumulation: Waste should be accumulated at or near the point of generation, under the
control of laboratory personnel.[8] Academic laboratories may operate under the EPA's
Subpart K regulations, which require waste to be removed from the laboratory every twelve
months.[10]

Step 4: Final Disposal

o Consult Authorities: Always consult your institution's Environmental Health and Safety (EHS)
department, as well as state and local waste management authorities, for specific disposal
instructions.[2]

o Approved Disposal Methods: The recommended disposal method for chemical residue is
incineration at an approved and licensed waste disposal facility.[2]

o Container Disposal: Empty containers should be managed carefully. If recycling is an option,
consult the manufacturer.[2] Otherwise, dispose of containers in an authorized landfill as
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advised by your EHS department.[2] Never dispose of chemical waste in the regular trash or
down the sewer system.[8]

Spill & Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Small Spills: Wearing full PPE, vacuum or sweep up the material carefully to avoid
generating dust.[1][2][3] Place the collected material into a suitable, labeled container for
disposal.[1][3]

o Large Spills: Evacuate the area and move upwind.[2] Alert your institution's emergency
response team or the local fire department, informing them of the hazard's location and
nature.[2] Prevent the spillage from entering drains, sewers, or waterways.[2]

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of Oxalyldihydrazide.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://sdfine.com/media/catalog/product/attachment/23094MSDS.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://pim-resources.coleparmer.com/sds/15743.pdf
https://sdfine.com/media/catalog/product/attachment/23094MSDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1746170_EN.htm
https://pim-resources.coleparmer.com/sds/15743.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1746170_EN.htm
https://sdfine.com/media/catalog/product/attachment/23094MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/23094MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/23094MSDS.pdf
https://www.benchchem.com/product/b021567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Unwanted Oxalyldihydrazide Waste
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Caption: Logical workflow for the safe disposal of Oxalyldihydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. sdfine.com [sdfine.com]

3. Oxalyl dihydrazide(996-98-5)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

o 4. B 98% | Sigma-Aldrich [sigmaaldrich.com]
e 5. Oxalic acid, dihydrazide | C2HE6N402 | CID 13826 - PubChem [pubchem.ncbi.nim.nih.gov]

e 6. CAS-996-98-5, Oxalic Acid Di Hydrazide AR (Oxalyldihydrazide) Manufacturers, Suppliers
& Exporters in India | 597725 [cdhfinechemical.com]

e 7. assets.thermofisher.com [assets.thermofisher.com]
o 8. danielshealth.com [danielshealth.com]

e 9. nationalacademies.org [nationalacademies.org]

e 10. epa.gov [epa.gov]

« To cite this document: BenchChem. [Oxalyldihydrazide proper disposal procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021567#oxalyldihydrazide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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